N-(2,5-dimethoxyphenyl)-4-[(methylsulfonyl)amino]benzamide

• IUPAC Name: N-(2,5-dimethoxyphenyl)-4-(methanesulfonamido)benzamide
• InChI: InChI=1S/C16H18N2O5S/c1-22-13-8-9-15(23-2)14(10-13)17-16(19)11-4-6-12(7-5-11)18-24(3,20)21/h4-10,18H,1-3H3,(H,17,19)
• InChI Key: UXDXDSVZZXRUQS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)NC(=O)C2=CC=C(C=C2)NS(=O)(=O)C
• Molecular Formula: C16H18N2O5S
• Molecular Weight: 350.4 g/mol

Description

N-(2,5-dimethoxyphenyl)-4-[(methylsulfonyl)amino]benzamide is an organic compound with a complex structure that includes both methoxy and sulfonyl functional groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(2,5-dimethoxyphenyl)-4-[(methylsulfonyl)amino]benzamide typically involves multiple steps, starting with the preparation of the intermediate compounds. One common method involves the reaction of 2,5-dimethoxyaniline with 4-chlorobenzenesulfonyl chloride under basic conditions to form the sulfonamide intermediate. This intermediate is then reacted with benzoyl chloride to yield the final product.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity. The use of continuous flow reactors and automated synthesis can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

N-(2,5-dimethoxyphenyl)-4-[(methylsulfonyl)amino]benzamide can undergo various chemical reactions, including:

Oxidation: The methoxy groups can be oxidized to form corresponding quinones.

Reduction: The nitro groups, if present, can be reduced to amines.

Substitution: The aromatic rings can undergo electrophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate or chromium trioxide.

Reduction: Reagents like hydrogen gas with a palladium catalyst or sodium borohydride.

Substitution: Conditions typically involve Lewis acids like aluminum chloride or iron(III) chloride.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the methoxy groups can yield quinones, while reduction of nitro groups can produce amines.

Scientific Research Applications

N-(2,5-dimethoxyphenyl)-4-[(methylsulfonyl)amino]benzamide has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-(2,5-dimethoxyphenyl)-4-[(methylsulfonyl)amino]benzamide involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• N-(2,5-dimethoxyphenyl)-3-[methyl(phenylsulfonyl)amino]benzamide
• N-(2,5-dimethoxyphenyl)-2-methyl-3-nitrobenzamide

Uniqueness

N-(2,5-dimethoxyphenyl)-4-[(methylsulfonyl)amino]benzamide is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. Compared to similar compounds, it may exhibit different reactivity, stability, and biological activity, making it valuable for specific research and industrial applications.